Cas no 1216657-68-9 (ethyl 1-[1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate)

• Product Name: ethyl 1-[1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate
• CAS No: 1216657-68-9
• MF: C₂₅H₃₀N₄O₃
• MW: 434.530705928802
• CID: 5392446
• Update Time: 2025-10-31

ethyl 1-[1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• QSNKVZQIDQWLII-UHFFFAOYSA-N
• ethyl 1-[1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate

• Inchi： 1S/C25H30N4O3/c1-3-32-25(31)19-8-12-29(13-9-19)24(30)18-6-10-28(11-7-18)23-20(15-26)16-27-22-5-4-17(2)14-21(22)23/h4-5,14,16,18-19H,3,6-13H2,1-2H3
• InChI Key： QSNKVZQIDQWLII-UHFFFAOYSA-N
• SMILES： N1(C(C2CCN(C3C4C(N=CC=3C#N)=CC=C(C)C=4)CC2)=O)CCC(C(OCC)=O)CC1

Additional information on ethyl 1-[1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate

Research Update on Ethyl 1-[1-(3-Cyano-6-methylquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate (CAS: 1216657-68-9)

In recent years, ethyl 1-[1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate (CAS: 1216657-68-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinoline and piperidine structural motifs, has been the focus of numerous studies aimed at exploring its potential therapeutic applications. The compound's chemical structure suggests its utility as a versatile scaffold for drug development, particularly in targeting protein-protein interactions and enzyme modulation.

Recent research has highlighted the role of this compound in the inhibition of specific kinases and other enzymatic targets involved in inflammatory and oncogenic pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study utilized in vitro and in vivo models to validate the compound's ability to induce apoptosis in cancer cells while exhibiting minimal cytotoxicity toward normal cells. These findings underscore its potential as a lead compound for anticancer drug development.

Another notable study, featured in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's interaction with G-protein-coupled receptors (GPCRs). The researchers employed molecular docking and dynamic simulations to elucidate the binding mechanisms, revealing high affinity for certain GPCR subtypes implicated in neurological disorders. This opens new avenues for the development of therapeutics targeting conditions such as Parkinson's disease and schizophrenia. The study also emphasized the compound's favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration.

In addition to its therapeutic potential, ethyl 1-[1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate has been investigated for its role in chemical biology tools. A recent preprint on ChemRxiv (2024) described its use as a fluorescent probe for real-time imaging of cellular processes. The compound's inherent fluorescence properties, combined with its selective binding to specific cellular targets, make it a valuable tool for studying intracellular signaling dynamics. This dual functionality as both a therapeutic agent and a research tool further enhances its appeal in the biomedical sciences.

Despite these promising developments, challenges remain in optimizing the compound's specificity and reducing off-target effects. Current efforts are focused on structural modifications to enhance its selectivity and improve its safety profile. Collaborative research initiatives between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials. The ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical applications.

In conclusion, ethyl 1-[1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate (CAS: 1216657-68-9) represents a multifaceted molecule with significant promise in drug discovery and chemical biology. Its diverse applications, ranging from kinase inhibition to GPCR modulation and cellular imaging, highlight its versatility. As research progresses, this compound is poised to make substantial contributions to the development of novel therapeutics and research methodologies in the chemical and biomedical fields.